Cas no 610277-15-1 (2-Benzothiazolepropanoicacid,methylester(9CI))

2-Benzothiazolepropanoicacid,methylester(9CI) structure
610277-15-1 structure
Product Name:2-Benzothiazolepropanoicacid,methylester(9CI)
CAS No:610277-15-1
MF:C11H11NO2S
MW:221.275541543961
CID:1018663
PubChem ID:2049790
Update Time:2025-09-23

2-Benzothiazolepropanoicacid,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolepropanoicacid,methylester(9CI)
    • Methyl 3-(1,3-benzothiazol-2-yl)propanoate
    • 2-benzothiazolepropanoic acid methyl ester
    • 3-benzothiazol-2-yl-propionic acid methyl ester
    • 3-Benzothiazol-2-yl-propionsaeure-methylester
    • AC1M1H69
    • AG-G-21976
    • CTK5B2596
    • KB-168502
    • methyl 3-benzothiazol-2-ylpropanoate
    • SBB038094
    • DTXSID10365935
    • SCHEMBL18256154
    • 610277-15-1
    • AKOS000267857
    • methyl3-(benzo[d]thiazol-2-yl)propanoate
    • methyl 3-(benzo[d]thiazol-2-yl)propanoate
    • Inchi: 1S/C11H11NO2S/c1-14-11(13)7-6-10-12-8-4-2-3-5-9(8)15-10/h2-5H,6-7H2,1H3
    • InChI Key: IUEHZBATGFUWOB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CCC(=O)OC

Computed Properties

  • Exact Mass: 221.05104977g/mol
  • Monoisotopic Mass: 221.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.4Ų

2-Benzothiazolepropanoicacid,methylester(9CI) Pricemore >>

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